ethyl 4-(3-{[(4-methylphenyl)sulfonyl]methyl}benzoyl)-1-piperazinecarboxylate

• IUPAC Name: ethyl 4-[3-[(4-methylphenyl)sulfonylmethyl]benzoyl]piperazine-1-carboxylate
• InChI: InChI=1S/C22H26N2O5S/c1-3-29-22(26)24-13-11-23(12-14-24)21(25)19-6-4-5-18(15-19)16-30(27,28)20-9-7-17(2)8-10-20/h4-10,15H,3,11-14,16H2,1-2H3
• InChI Key: SNGXVRGHHWILNU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)C2=CC=CC(=C2)CS(=O)(=O)C3=CC=C(C=C3)C
• Molecular Formula: C22H26N2O5S
• Molecular Weight: 430.5 g/mol

Description

Ethyl 4-(3-{[(4-methylphenyl)sulfonyl]methyl}benzoyl)-1-piperazinecarboxylate, also known as E-64, is a chemical compound that has been widely studied for its potential applications in scientific research. E-64 is a protease inhibitor that has been shown to have a range of biochemical and physiological effects, making it a promising tool for researchers in a variety of fields.

Mechanism of Action

Ethyl 4-(3-{[(4-methylphenyl)sulfonyl]methyl}benzoyl)-1-piperazinecarboxylate works by inhibiting the activity of cysteine proteases, a class of enzymes that play a critical role in protein degradation and turnover. By inhibiting cysteine proteases, this compound can alter the activity of a range of cellular pathways and processes, leading to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the inhibition of protein degradation pathways, the induction of autophagy, and the alteration of lysosomal function. This compound has also been shown to have anti-tumor effects and to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

Ethyl 4-(3-{[(4-methylphenyl)sulfonyl]methyl}benzoyl)-1-piperazinecarboxylate has several advantages as a tool for scientific research, including its specificity for cysteine proteases, its ability to alter a range of cellular pathways, and its potential therapeutic applications. However, there are also some limitations to using this compound in lab experiments, including its potential toxicity and the need for careful dosing and administration.

Future Directions

There are many possible future directions for research on ethyl 4-(3-{[(4-methylphenyl)sulfonyl]methyl}benzoyl)-1-piperazinecarboxylate, including further studies of its mechanisms of action, its potential therapeutic applications, and its interactions with other cellular pathways and processes. Researchers may also investigate the use of this compound in combination with other drugs or therapies to enhance its effectiveness. Additionally, there may be opportunities to develop new and improved protease inhibitors based on the structure and activity of this compound.

Scientific Research Applications

Ethyl 4-(3-{[(4-methylphenyl)sulfonyl]methyl}benzoyl)-1-piperazinecarboxylate has been used in a wide range of scientific research applications, including studies of protein degradation pathways, autophagy, and lysosomal function. This compound has also been used to study the role of proteases in cancer progression and to investigate the potential therapeutic applications of protease inhibitors.